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Compound of Interest

Compound Name: Fumigaclavine A

Cat. No.: B1252198 Get Quote

Essential Safety and Handling Guide for
Fumigaclavine A
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Fumigaclavine A. Adherence to these guidelines is critical for

ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Classification
Fumigaclavine A is an ergoline alkaloid mycotoxin with known hazardous properties. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications for Fumigaclavine A[1]:

Acute Oral Toxicity: Category 4 (Harmful if swallowed)[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May

cause respiratory irritation)[1]
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Due to its classification, Fumigaclavine A must be handled with appropriate caution in a

controlled laboratory environment.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure

through inhalation, ingestion, or skin contact. The following PPE should be worn at all times

when handling Fumigaclavine A[1]:

PPE Category Specification

Eye/Face Protection

Chemical safety goggles and a face shield are

required. Standard safety glasses do not offer

sufficient protection[1].

Hand Protection

Chemically resistant, impermeable gloves (e.g.,

nitrile rubber) must be worn. Gloves should be

inspected for integrity before each use and

changed frequently[1].

Body Protection
A lab coat or disposable gown should be worn to

prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator is necessary

when handling the powder outside of a certified

chemical fume hood to prevent inhalation of

dust particles[1].

Operational Plan for Handling
A systematic approach to handling Fumigaclavine A is essential to maintain a safe working

environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Fumigaclavine A in a cool, dry, and well-ventilated area, away from incompatible

materials.
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The storage container must be tightly sealed and clearly labeled with the chemical name and

hazard symbols.

Preparation and Use:

Work Area Preparation: All handling of solid Fumigaclavine A should be conducted in a

certified chemical fume hood to minimize inhalation exposure[1]. The work surface should be

covered with absorbent, disposable bench paper.

Weighing: Use a dedicated, calibrated analytical balance within the fume hood. Handle with

care to avoid generating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

Post-Handling: After handling, decontaminate the work area and all equipment. Wash hands

thoroughly with soap and water[1].

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention[1].

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water. If

irritation persists, seek medical attention[1].

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical

attention[1].

Ingestion

Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Never give anything by mouth to an

unconscious person[1].

Accidental Release

Evacuate the area and prevent entry. Wear

appropriate PPE, including respiratory

protection. Carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal.

Decontaminate the spill area[1].

Disposal Plan
Fumigaclavine A and any contaminated materials must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.

Waste Segregation and Collection:

All solid waste contaminated with Fumigaclavine A (e.g., used gloves, bench paper,

weighing paper) should be placed in a dedicated, sealed, and clearly labeled hazardous

waste container.
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Unused or unwanted Fumigaclavine A must be disposed of as hazardous chemical waste

and not mixed with other waste streams.

Liquid waste containing Fumigaclavine A should be collected in a separate, sealed, and

labeled hazardous waste container.

Disposal Procedure:

Package all Fumigaclavine A waste in appropriately labeled, sealed containers.

Arrange for pickup and disposal by a licensed hazardous waste disposal company[1].

Do not dispose of Fumigaclavine A down the drain or in regular trash[1].

Quantitative Data
The following table summarizes the available quantitative data for Fumigaclavine A.

Property Value Source

Molecular Formula C₁₈H₂₂N₂O₂ [1]

Molecular Weight 298.38 g/mol [1]

CAS Number 6879-59-0 [1]

Appearance Solid [2]

Melting Point 84 - 85 °C [2]

Occupational Exposure Limits Not established [1]

LD50 (Oral) Data not available

LD50 (Dermal) Data not available

LC50 (Inhalation) Data not available

Experimental Protocol: Weighing and Solubilizing
Fumigaclavine A
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This protocol outlines the steps for safely weighing and preparing a stock solution of

Fumigaclavine A.

Preparation:

Don all required PPE as specified in Section 2.

Prepare the work area within a chemical fume hood by laying down disposable bench

paper.

Assemble all necessary equipment: spatula, weighing paper, analytical balance,

volumetric flask, and the chosen solvent.

Weighing:

Place a piece of weighing paper on the analytical balance and tare.

Carefully transfer the desired amount of Fumigaclavine A powder onto the weighing

paper using a clean spatula. Avoid creating dust.

Record the exact weight.

Solubilization:

Carefully transfer the weighed Fumigaclavine A into the volumetric flask.

Add a small amount of the appropriate solvent to the flask and gently swirl to dissolve the

solid.

Once dissolved, add the solvent to the final desired volume.

Cap the flask and invert several times to ensure a homogenous solution.

Cleanup:

Dispose of the weighing paper and any other contaminated disposable materials in the

designated hazardous waste container.
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Decontaminate the spatula and any non-disposable equipment used.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Remove PPE and wash hands thoroughly.

Workflow Diagram

Preparation Handling Post-Handling Disposal

Don Appropriate PPE Prepare Work Area in Fume Hood
Proceed

Weigh Fumigaclavine AProceed Prepare Solution
Proceed

Decontaminate Equipment & Work AreaProceed Segregate Hazardous Waste
Proceed

Dispose via Licensed ContractorFinal Step

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for Fumigaclavine A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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